Cas no 896705-04-7 (methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo7.3.1.0^{2,7}trideca-2,4,6-triene-4-carboxylate)

methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo7.3.1.0^{2,7}trideca-2,4,6-triene-4-carboxylate structure
896705-04-7 structure
Product name:methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo7.3.1.0^{2,7}trideca-2,4,6-triene-4-carboxylate
CAS No:896705-04-7
MF:C20H20N2O3S
MW:368.449403762817
CID:5439655
PubChem ID:18591393

methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo7.3.1.0^{2,7}trideca-2,4,6-triene-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,4,5,6-tetrahydro-2-methyl-3-(3-methylphenyl)-4-thioxo-2,6-methano-2H-1,3,5-benzoxadiazocine-8-carboxylate
    • AKOS002077518
    • VU0511522-1
    • methyl 2-methyl-4-thioxo-3-(m-tolyl)-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-8-carboxylate
    • methyl 2-methyl-3-(3-methylphenyl)-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-8-carboxylate
    • 896705-04-7
    • methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-4-carboxylate
    • methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-4-carboxylate
    • F3165-1604
    • methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo7.3.1.0^{2,7}trideca-2,4,6-triene-4-carboxylate
    • Inchi: 1S/C20H20N2O3S/c1-12-5-4-6-14(9-12)22-19(26)21-16-11-20(22,2)25-17-8-7-13(10-15(16)17)18(23)24-3/h4-10,16H,11H2,1-3H3,(H,21,26)
    • InChI Key: QCLIBIYXPHWCSH-UHFFFAOYSA-N
    • SMILES: S=C1NC2C3C=C(C(=O)OC)C=CC=3OC(C)(C2)N1C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 368.11946368g/mol
  • Monoisotopic Mass: 368.11946368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.9Ų
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 507.2±60.0 °C(Predicted)
  • pka: 12.90±0.40(Predicted)

methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo7.3.1.0^{2,7}trideca-2,4,6-triene-4-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3165-1604-1mg
methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-4-carboxylate
896705-04-7 90%+
1mg
$54.0 2023-04-27
Life Chemicals
F3165-1604-15mg
methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-4-carboxylate
896705-04-7 90%+
15mg
$89.0 2023-04-27
Life Chemicals
F3165-1604-4mg
methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-4-carboxylate
896705-04-7 90%+
4mg
$66.0 2023-04-27
A2B Chem LLC
BA77549-5mg
methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-4-carboxylate
896705-04-7
5mg
$272.00 2024-04-19
Life Chemicals
F3165-1604-5μmol
methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-4-carboxylate
896705-04-7 90%+
5μl
$63.0 2023-04-27
Life Chemicals
F3165-1604-20mg
methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-4-carboxylate
896705-04-7 90%+
20mg
$99.0 2023-04-27
Life Chemicals
F3165-1604-3mg
methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-4-carboxylate
896705-04-7 90%+
3mg
$63.0 2023-04-27
Life Chemicals
F3165-1604-10μmol
methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-4-carboxylate
896705-04-7 90%+
10μl
$69.0 2023-04-27
Life Chemicals
F3165-1604-5mg
methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-4-carboxylate
896705-04-7 90%+
5mg
$69.0 2023-04-27
A2B Chem LLC
BA77549-1mg
methyl 9-methyl-10-(3-methylphenyl)-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-4-carboxylate
896705-04-7
1mg
$245.00 2024-04-19

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